Cas no 946266-84-8 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide
• CAS No: 946266-84-8
• MF: C₂₆H₃₂N₄O₂S
• MW: 464.622884750366
• CID: 6424025
• PubChem ID: 16907805
• Update Time: 2025-07-01

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide
• F2352-0322
• SR-01000912167
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide
• AKOS024642716
• N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)naphthalene-2-sulfonamide
• SR-01000912167-1
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide
• 946266-84-8

• Inchi： 1S/C26H32N4O2S/c1-28-13-15-30(16-14-28)26(22-8-10-25-23(17-22)11-12-29(25)2)19-27-33(31,32)24-9-7-20-5-3-4-6-21(20)18-24/h3-10,17-18,26-27H,11-16,19H2,1-2H3
• InChI Key： DWMNIBMAJNDNKB-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCC(C1C=CC2=C(C=1)CCN2C)N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 464.22459745g/mol
• Monoisotopic Mass: 464.22459745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.3Ų

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide

Introduction to N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide (CAS No. 946266-84-8)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide, identified by its CAS number 946266-84-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide is characterized by a naphthalene core sulfonated at the 2-position, linked to an indole moiety and a piperazine derivative. This unique arrangement of functional groups suggests that the compound may interact with biological targets in multiple ways, potentially leading to a wide range of therapeutic effects.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The indole ring in N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide is known to be a key structural element in many bioactive molecules, including certain neurotransmitters and pharmaceutical agents. The presence of a methyl group at the 1-position of the indole ring further enhances its potential for biological interaction.

The piperazine moiety in this compound, specifically the 4-methylpiperazine derivative, is another critical feature that contributes to its pharmacological profile. Piperazine derivatives are widely recognized for their role as pharmacophores in various drugs, particularly those targeting central nervous system disorders. The addition of a methyl group at the 4-position of piperazine can influence the compound's solubility and metabolic stability, which are crucial factors in drug design.

One of the most compelling aspects of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-2-sulfonamide is its potential as a lead compound for further drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in neurological and inflammatory pathways. Preliminary studies suggest that this compound may exhibit properties such as receptor binding affinity and enzyme inhibition, which could be leveraged for therapeutic applications.

The sulfonamide group at the 2-position of the naphthalene ring in N-2-(1-methyl-2,3-dihydro-1H-indol-5-yli)-2-(4-methylpiperazin--1--yl)ethylnaphthalene--sulfonamide is another important functional group that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of antimicrobial and anti-inflammatory properties. The incorporation of this group into the molecular framework suggests that the compound may have similar therapeutic benefits.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N--(1--methyl--23--dihydro--1H--indol--5--yli)--22(4--methylpiperaziin--11--yl)ethynaphthalen22--sulfonamide. These tools have been instrumental in understanding how the compound interacts with biological targets at the molecular level. Such insights are crucial for optimizing its pharmacological properties and developing it into a viable drug candidate.

In addition to its potential therapeutic applications, N--(12(13)--dihydro12Hindol5yli)--22(42methylpiperaziin11yI)ethynaphthalen22sulfonamide has also been studied for its role in chemical biology research. Its unique structure makes it a valuable tool for investigating various biological processes and pathways. By studying how this compound interacts with different biomolecules, researchers can gain insights into fundamental cellular mechanisms and develop new strategies for treating diseases.

The synthesis of N--(12(13)--dihydro12Hindol5yli)--22(42methylpiperaziin11yI)ethynaphthalen22sulfonamide represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. This underscores the importance of expertise in chemical synthesis for developing novel bioactive molecules.

The future prospects for N--(12(13)--dihydro12Hindol5yli)--22(42methylpiperaziin11yI)ethynaphthalen22sulfonamide are promising, with ongoing research aimed at elucidating its full pharmacological potential. Further studies are needed to evaluate its efficacy and safety profiles in preclinical and clinical settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating this promising compound into effective therapeutic agents.